Cas no 93982-12-8 (Pentanedioic acid,bis(nonylphenyl) ester (9CI))

• Product name: Pentanedioic acid,bis(nonylphenyl) ester (9CI)
• CAS No: 93982-12-8
• MF: C₃₅H₅₂O₄
• MW: 536.78498
• CID: 812457
• PubChem ID: 3023193

Pentanedioic acid,bis(nonylphenyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,bis(nonylphenyl) ester (9CI)
• bis(2-nonylphenyl) pentanedioate
• bis(nonylphenyl) glutarate
• DTXSID50240116
• 93982-12-8
• Bis-(nonylphenyl)glutarate
• EINECS 301-202-4
• NS00062424

• Inchi： InChI=1S/C35H52O4/c1-3-5-7-9-11-13-15-22-30-24-17-19-26-32(30)38-34(36)28-21-29-35(37)39-33-27-20-18-25-31(33)23-16-14-12-10-8-6-4-2/h17-20,24-27H,3-16,21-23,28-29H2,1-2H3
• InChI Key： XOLPFCCYOWNLPE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCC1=CC=CC=C1OC(=O)CCCC(=O)OC2=CC=CC=C2CCCCCCCCC

Computed Properties

• Exact Mass: 536.38656014g/mol
• Monoisotopic Mass: 536.38656014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 24
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.5
• Topological Polar Surface Area: 52.6Ų